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These application notes provide a comprehensive overview and detailed protocols for the

fabrication and characterization of ternary organic solar cells (OSCs) incorporating Indene-C60

bisadduct (ICBA) as a third component. The inclusion of ICBA, a fullerene derivative, has been

demonstrated to be an effective strategy for enhancing the power conversion efficiency (PCE)

of organic solar cells.

Introduction to Ternary Organic Solar Cells with
ICBA
Ternary organic solar cells offer a promising approach to overcome the limitations of binary

blend systems by incorporating a third component into the photoactive layer.[1][2][3] This

strategy can lead to several performance enhancements, including broadened light absorption,

optimized morphology of the active layer, and improved charge carrier transport and

dissociation.[4][5] ICBA is a particularly interesting third component due to its high lowest

unoccupied molecular orbital (LUMO) energy level, which can significantly increase the open-

circuit voltage (Voc) of the solar cell.[6][7][8]

The primary roles of ICBA as a third component in ternary organic solar cells include:

Voltage Enhancement: ICBA's higher LUMO level, compared to other fullerene acceptors

like PC71BM, directly contributes to a higher Voc.[6][7]
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Morphology Optimization: The addition of ICBA can influence the molecular packing and

phase separation of the donor and acceptor materials, leading to a more favorable

nanostructured morphology for efficient charge separation and transport.[4][5]

Enhanced Charge Dynamics: ICBA can facilitate more efficient exciton dissociation and

suppress charge recombination, which is reflected in an improved fill factor (FF).[5]

Complementary Absorption: Although its primary absorption is in the UV region, ICBA can

help to fill in absorption gaps of the primary donor-acceptor pair, contributing to a higher

short-circuit current density (Jsc).[4]

Data Presentation: Performance of ICBA-Based
Ternary Solar Cells
The following table summarizes the performance parameters of various ternary organic solar

cells incorporating ICBA. This data is compiled from multiple research publications and

showcases the impact of ICBA on device efficiency.
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Donor
Accepto
r 1

Accepto
r 2
(ICBA
Content
)

Voc (V)
Jsc
(mA/cm²
)

FF (%) PCE (%)
Referen
ce

PBT1-C ITIC-2Cl
ICBA (20

wt%)
0.89 19.58 76.8 13.4 [4]

PBT1-C ITIC-2Cl
ICBA (0

wt%)
0.87 18.23 74.2 11.8 [4]

PffBT4T-

2OD
PC71BM ICBA 0.84 14.58 70.1 9.81 [5]

PffBT4T-

2OD
PC71BM - 0.82 13.92 68.2 8.06 [5]

PBDTTT-

C-T

n-BDT-

3T-

CNCOO

ICBA 0.98 - - 5.51 [7]

P3HT - ICBA >0.8 - - - [6]

PBDB-T ITIC

ICBA

(varying

content)

- - - - [9]

Experimental Protocols
This section provides detailed methodologies for the fabrication and characterization of ternary

organic solar cells using ICBA.

Protocol 1: Active Layer Solution Preparation
This protocol describes the preparation of the photoactive blend solution, a critical step that

significantly influences the final device performance.

Materials:
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Donor Polymer (e.g., PBT1-C)

Acceptor 1 (e.g., ITIC-2Cl)

Acceptor 2 (ICBA)

Solvent (e.g., Chlorobenzene)

Solvent Additive (e.g., 1,8-diiodooctane, DIO)

Small vials

Magnetic stirrer and stir bars

Hot plate

Procedure:

Individual Stock Solutions:

Prepare individual stock solutions of the donor polymer, acceptor 1, and ICBA in the

chosen solvent (e.g., chlorobenzene) at a specific concentration (e.g., 10 mg/mL).

Stir the solutions at a moderate speed on a hot plate at a slightly elevated temperature

(e.g., 40-50 °C) for several hours or overnight until fully dissolved. Note that ICBA may

have solubility issues, requiring careful optimization of solvent and stirring time.[6]

Blending:

In a new vial, combine the appropriate volumes of the donor and acceptor stock solutions

to achieve the desired weight ratio (e.g., 1:1.5 Donor:Total Acceptor).

The acceptor component is a mixture of acceptor 1 and ICBA. The desired weight

percentage of ICBA within the acceptor blend is achieved by adding the corresponding

volume of the ICBA stock solution. For example, for a 20 wt% ICBA content in the

acceptor, the acceptor blend would be 80% acceptor 1 and 20% ICBA by weight.

Additive Incorporation:
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Add the solvent additive (e.g., 0.5% v/v DIO) to the final blend solution.[9]

Final Mixing and Filtration:

Stir the final ternary blend solution for at least 2 hours at a slightly elevated temperature.

Before use, filter the solution through a 0.45 µm PTFE syringe filter to remove any

undissolved particles.

Protocol 2: Device Fabrication
This protocol outlines the step-by-step fabrication of an inverted structure organic solar cell, a

common architecture for high-performance devices.

Materials and Equipment:

Pre-patterned Indium Tin Oxide (ITO) coated glass substrates

Deionized water, acetone, isopropanol

UV-Ozone cleaner

Zinc Oxide (ZnO) nanoparticle solution

Ternary blend solution (from Protocol 1)

Molybdenum Oxide (MoO3)

Silver (Ag)

Spin coater

Thermal evaporator

Hot plate

Procedure:

Substrate Cleaning:
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Sequentially clean the ITO substrates by ultrasonication in deionized water, acetone, and

isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-Ozone for 15 minutes to improve the surface wettability and

work function of the ITO.

Electron Transport Layer (ETL) Deposition:

Spin-coat the ZnO nanoparticle solution onto the cleaned ITO substrates at a speed of

3000-4000 rpm for 30-40 seconds.

Anneal the ZnO layer on a hot plate at approximately 150 °C for 15 minutes in air. This

creates a uniform electron transport layer.

Active Layer Deposition:

Transfer the substrates into a nitrogen-filled glovebox.

Spin-coat the prepared ternary blend solution onto the ZnO layer. The spin-coating speed

and time will need to be optimized to achieve the desired film thickness (typically 80-120

nm). A typical starting point is 2000-3000 rpm for 60 seconds.

Anneal the active layer at an optimized temperature and duration (e.g., 100 °C for 10

minutes) to control the film morphology.

Hole Transport Layer (HTL) Deposition:

Transfer the substrates to a thermal evaporator.

Deposit a thin layer (5-15 nm) of MoO3 on top of the active layer. The deposition rate

should be slow, around 0.1-0.2 Å/s.

Top Electrode Deposition:

Without breaking the vacuum, deposit the top metal electrode (e.g., 100 nm of Ag) through

a shadow mask to define the active area of the device. The deposition rate for the metal
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can be higher, around 1-2 Å/s.

Protocol 3: Device Characterization
This protocol describes the standard procedures for evaluating the performance of the

fabricated solar cells.

Equipment:

Solar simulator (AM 1.5G, 100 mW/cm²)

Source measure unit (SMU)

External Quantum Efficiency (EQE) measurement system

Atomic Force Microscope (AFM)

UV-Vis Spectrophotometer

Procedures:

Current Density-Voltage (J-V) Measurement:

Place the fabricated device under the solar simulator.

Connect the device to the SMU and sweep the voltage from -1 V to 1 V while measuring

the current.

From the J-V curve, extract the key performance parameters: Voc, Jsc, FF, and PCE.

External Quantum Efficiency (EQE) Measurement:

Measure the EQE spectrum of the device to determine the photon-to-electron conversion

efficiency at different wavelengths.

The integrated Jsc from the EQE spectrum should be in good agreement with the Jsc

value obtained from the J-V measurement.

Morphology Characterization:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8249526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use AFM to investigate the surface morphology and roughness of the active layer. This

can provide insights into the phase separation and domain sizes within the blend.

Optical Properties:

Use a UV-Vis spectrophotometer to measure the absorption spectrum of the active layer

film. This helps to understand how the addition of ICBA affects the light-harvesting

properties of the device.

Visualizations
The following diagrams illustrate key concepts and workflows in the fabrication and function of

ICBA-based ternary organic solar cells.

Active Layer Solution Preparation

Donor Polymer Stock

Combine Donor and Acceptors

Acceptor 1 Stock ICBA Stock

Add Solvent Additive

Stir and Filter

Click to download full resolution via product page

Caption: Workflow for the preparation of the ternary active layer solution.
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ITO Substrate

Substrate Cleaning
(Ultrasonication, UV-Ozone)

ETL Deposition
(ZnO Spin Coating & Annealing)

Active Layer Deposition
(Ternary Blend Spin Coating & Annealing)

HTL Deposition
(MoO3 Thermal Evaporation)

Top Electrode Deposition
(Ag Thermal Evaporation)

Completed Solar Cell Device

Click to download full resolution via product page

Caption: Step-by-step workflow for the fabrication of an inverted ternary organic solar cell.

Caption: Energy level diagram illustrating charge transfer pathways in a ternary system.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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